Cas no 1264511-20-7 ((6-Fluoroquinolin-3-yl)boronic acid)

• Product Name: (6-Fluoroquinolin-3-yl)boronic acid
• CAS No: 1264511-20-7
• MF: C₉H₇BFNO₂
• MW: 190.966785669327
• MDL: MFCD22394288
• CID: 4584264
• Update Time: 2025-05-19

(6-Fluoroquinolin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-fluoroquinolin-3-yl)boronic acid
• (6-fluoro-3-quinolinyl)boronic acid
• AT12729
• SB68214
• boronic acid, (6-fluoro-3-quinolinyl)-
• Boronic acid, B-(6-fluoro-3-quinolinyl)-
• (6-Fluoroquinolin-3-yl)boronic acid

• MDL： MFCD22394288
• Inchi： 1S/C9H7BFNO2/c11-8-1-2-9-6(4-8)3-7(5-12-9)10(13)14/h1-5,13-14H
• InChI Key： CIBAALVGNOQWCI-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=CC(B(O)O)=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 53.4

Additional information on (6-Fluoroquinolin-3-yl)boronic acid

Comprehensive Guide to (6-Fluoroquinolin-3-yl)boronic acid (CAS No. 1264511-20-7): Properties, Applications, and Market Insights

(6-Fluoroquinolin-3-yl)boronic acid (CAS No. 1264511-20-7) is a specialized boronic acid derivative widely used in pharmaceutical research, material science, and organic synthesis. This compound belongs to the quinoline boronic acid family, known for its versatile reactivity and applications in Suzuki-Miyaura cross-coupling reactions. Researchers and industries value this compound for its unique structural features, including the fluoro substituent at the 6-position, which enhances its electronic properties and binding affinity in various chemical contexts.

The molecular formula of (6-Fluoroquinolin-3-yl)boronic acid is C₉H₇BFNO₂, with a molecular weight of 190.97 g/mol. Its boronic acid functional group (-B(OH)₂) makes it a crucial building block in medicinal chemistry, particularly for designing kinase inhibitors and other bioactive molecules. The presence of the fluoro group further increases its utility in drug discovery, as fluorine atoms often improve metabolic stability and bioavailability.

One of the most common questions researchers ask is: "What are the applications of (6-Fluoroquinolin-3-yl)boronic acid in drug development?" This compound is frequently employed in the synthesis of targeted therapies, especially in oncology. Its ability to participate in palladium-catalyzed coupling reactions allows for the efficient construction of complex molecules, such as EGFR inhibitors and PARP inhibitors, which are critical in cancer treatment.

Another trending topic in the scientific community is the use of boronic acids in sensor technology. (6-Fluoroquinolin-3-yl)boronic acid has shown promise in developing fluorescent probes for detecting sugars, reactive oxygen species, and other biologically relevant analytes. This application aligns with the growing demand for point-of-care diagnostics and biomedical imaging tools.

From a market perspective, the demand for high-purity (6-Fluoroquinolin-3-yl)boronic acid has been steadily increasing, driven by advancements in precision medicine and bioconjugation techniques. Suppliers often highlight its role in click chemistry and proteolysis-targeting chimeras (PROTACs), which are among the hottest trends in pharmaceutical research today.

For those wondering about "synthetic routes to (6-Fluoroquinolin-3-yl)boronic acid," the compound is typically prepared through lithiation-borylation sequences starting from appropriate fluoroquinoline precursors. Recent publications have explored microwave-assisted synthesis methods to improve yield and reduce reaction times, addressing the need for green chemistry approaches in modern laboratories.

Storage and handling of (6-Fluoroquinolin-3-yl)boronic acid require attention to moisture sensitivity, as boronic acids generally undergo dehydration to form boroxines under dry conditions. Best practices recommend storing the compound at 2-8°C in tightly sealed containers with desiccants to maintain stability.

In summary, (6-Fluoroquinolin-3-yl)boronic acid (CAS No. 1264511-20-7) represents a valuable tool for researchers exploring heterocyclic chemistry, drug discovery, and functional materials. Its combination of fluorine substitution and boronic acid reactivity offers unique opportunities for innovation across multiple scientific disciplines.